Cas no 2305253-04-5 (5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid)

• Product Name: 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid
• CAS No: 2305253-04-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5811021
• PubChem ID: 138987446
• Update Time: 2025-05-26

5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2305253-04-5
• 5-oxa-8-azaspiro[3.5]nonane-6-carboxylic acid
• EN300-6761160
• 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid

• Inchi： 1S/C8H13NO3/c10-7(11)6-4-9-5-8(12-6)2-1-3-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： NNSINUBLLVXPST-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CNCC21CCC2

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid

Introduction to 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid (CAS No: 2305253-04-5)

5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid is a meticulously designed heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2305253-04-5, belongs to a class of spirocyclic molecules characterized by the integration of two or more rings that are linked at one or more common atoms. The presence of both oxygen and nitrogen atoms within its structure imparts a high degree of structural complexity and functional diversity, making it a promising candidate for various biochemical applications.

The molecular framework of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid consists of a spirocyclic core, where a nine-membered lactam ring is connected to an eight-membered azacycloalkane ring. This structural motif is not only intriguing from a chemical perspective but also offers unique physicochemical properties that can be leveraged in drug design. The carboxylic acid functional group at the sixth carbon position further enhances the compound's reactivity, enabling it to participate in various chemical transformations and biological interactions.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential as pharmacophores in drug discovery. The spirocyclic structure provides rigidity and stability, which can be crucial for maintaining biological activity. Additionally, the presence of nitrogen and oxygen heteroatoms allows for hydrogen bonding interactions, which are often essential for binding to biological targets with high affinity. These characteristics make 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid a compelling scaffold for developing novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the development of enzyme inhibitors. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that can selectively inhibit specific enzymatic activities, researchers can develop treatments for a wide range of diseases. The unique structural features of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid suggest that it may be able to interact with enzyme active sites in a highly specific manner, potentially leading to the discovery of new inhibitors with improved efficacy and reduced side effects.

Recent studies have begun to explore the pharmacological properties of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid and its derivatives. Researchers have found that certain analogs of this compound exhibit inhibitory activity against various enzymes, including those involved in inflammation and cancer metabolism. For instance, preliminary studies have shown that derivatives with modifications at the carboxylic acid group can effectively inhibit cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This suggests that 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid could serve as a lead compound for developing new anti-inflammatory therapies.

The synthesis of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with greater ease and efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in forming the spirocyclic linkage while maintaining the integrity of the functional groups.

In addition to its potential as an enzyme inhibitor, 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid has shown promise in other areas of biomedical research. For example, its structural motif has been explored as a scaffold for developing small-molecule probes that can interact with biological macromolecules such as proteins and nucleic acids. These probes are invaluable tools for studying protein-protein interactions and understanding the mechanisms underlying various diseases.

The carboxylic acid group in 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid also provides opportunities for further functionalization through derivatization reactions. By introducing additional functional groups or side chains, researchers can fine-tune the properties of the molecule to enhance its biological activity or improve its pharmacokinetic profile. For instance, esterification or amidation of the carboxylic acid group can alter the solubility and metabolic stability of the compound, making it more suitable for certain therapeutic applications.

The growing interest in 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid underscores its significance as a versatile building block in medicinal chemistry. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals. Its unique structural features and functional potential make it an attractive candidate for further exploration by academic researchers and pharmaceutical companies alike.